4-cyano-3-(1H-pyrazol-1-yl)benzoic acid

• Molecular Formula: C11H7N3O2
• Molecular Weight: 213.19 g/mol
• IUPAC Name: 4-cyano-3-pyrazol-1-ylbenzoic acid
• InChI: InChI=1S/C11H7N3O2/c12-7-9-3-2-8(11(15)16)6-10(9)14-5-1-4-13-14/h1-6H,(H,15,16)
• InChI Key: CVPAXFADOBVAQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=C(C=CC(=C2)C(=O)O)C#N

Description

4-cyano-3-(1H-pyrazol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-cyano-3-(1H-pyrazol-1-yl)benzoate (0.27 g) was dissolved in tetrahydrofuran (10 ml). To the solution, a solution in which lithium hydroxide monohydrate (0.10 g) is dissolved in water (10 ml) was added at room temperature. The reaction mixture was stirred for 2 hours. The reaction solution was acidified with 2 N hydrochloric acid, and then extracted twice with ethyl acetate. The organic phases were combined, washed with water, and then dried over anhydrous sodium sulfate. The drying agent was removed by filtration, and the solvent was distilled off under reduced pressure to obtain a crude product of 4-cyano-3-(1H-pyrazol-1-yl)benzoic acid (0.23 g). The crude product was used for the next step without further purification.